![molecular formula C14H20N2O3 B1609411 4-[2-(4-Methyl-piperazin-1-yl)-ethoxy]-benzoic acid CAS No. 401804-56-6](/img/structure/B1609411.png)
4-[2-(4-Methyl-piperazin-1-yl)-ethoxy]-benzoic acid
Overview
Description
4-[2-(4-Methyl-piperazin-1-yl)-ethoxy]-benzoic acid (4-MEPBA) is a synthetic compound that has been studied for its potential as a therapeutic agent. 4-MEPBA is a member of the piperazinone family and has been studied for its potential in treating a variety of conditions, including cancer, inflammation, and neurological disorders. 4-MEPBA has been shown to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), and its action is thought to be mediated through the inhibition of prostaglandin production.
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2-{[4-(2-methoxyphenyl)piperazin-1-yl]alkyl}-1h-benzo[d]imidazoles, have been found to interact with alpha1-adrenergic receptors . Alpha1-adrenergic receptors are a class of G-protein-coupled receptors (GPCRs) and are significant targets for various neurological conditions treatment .
Mode of Action
Similar compounds have shown affinity for alpha1-adrenergic receptors, suggesting that they may interact with these receptors to exert their effects .
Biochemical Pathways
Alpha1-adrenergic receptors, which similar compounds target, play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .
Pharmacokinetics
Similar compounds have been subjected to in silico docking and molecular dynamics simulations, along with adme calculations, to identify promising lead compounds .
Result of Action
Similar compounds have shown alpha1-adrenergic affinity, suggesting that they may have effects related to the function of these receptors .
Advantages and Limitations for Lab Experiments
The use of 4-[2-(4-Methyl-piperazin-1-yl)-ethoxy]-benzoic acid in laboratory experiments has several advantages. First, it is a relatively inexpensive compound, making it easy to obtain and use. Second, it is a potent inhibitor of the COX-2 enzyme, making it useful for studying the role of prostaglandins in inflammation and other processes. Finally, it has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anti-cancer agent.
However, there are also some limitations to the use of this compound in laboratory experiments. First, it is a synthetic compound, and thus its effects in vivo may not be the same as those observed in vitro. Second, the compound is not approved for use in humans, and thus its safety and efficacy in humans is unknown. Finally, the compound is not approved for use in animals, and thus its safety and efficacy in animals is also unknown.
Future Directions
The potential of 4-[2-(4-Methyl-piperazin-1-yl)-ethoxy]-benzoic acid as a therapeutic agent remains largely untapped. Future research should focus on further elucidating the mechanism of action of this compound, as well as exploring its potential as an anti-inflammatory, anti-cancer, and neuroprotective agent. In addition, further studies should be conducted to determine the safety and efficacy of this compound in humans and animals. Finally, studies should be conducted to explore the use of this compound in combination with other drugs, as well as its potential to be used as a prodrug or a delivery system for other therapeutic agents.
Scientific Research Applications
4-[2-(4-Methyl-piperazin-1-yl)-ethoxy]-benzoic acid has been studied for its potential to treat a variety of conditions, including cancer, inflammation, and neurological disorders. It has been studied in vitro and in vivo for its ability to inhibit the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules that are involved in inflammation and other processes. By inhibiting COX-2, this compound can reduce the production of prostaglandins and thus reduce inflammation and other processes associated with it.
Properties
IUPAC Name |
4-[2-(4-methylpiperazin-1-yl)ethoxy]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-15-6-8-16(9-7-15)10-11-19-13-4-2-12(3-5-13)14(17)18/h2-5H,6-11H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKUXKMKQINFDFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCOC2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90424716 |
Source
|
| Record name | 4-[2-(4-Methyl-piperazin-1-yl)-ethoxy]-benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
401804-56-6 |
Source
|
| Record name | 4-[2-(4-Methyl-piperazin-1-yl)-ethoxy]-benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzo[a]pyrene-7,8-d2](/img/structure/B1609342.png)
